Cas no 2228685-59-2 (methyl 5-1-(aminomethyl)-3,3-difluorocyclobutyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-1-(aminomethyl)-3,3-difluorocyclobutyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228685-59-2
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 6326983
• PubChem ID: 165836284
• Update Time: 2025-05-20

methyl 5-1-(aminomethyl)-3,3-difluorocyclobutyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(aminomethyl)-3,3-difluorocyclobutyl-1-methyl-1H-pyrrole-2-carboxylate
• 2228685-59-2
• EN300-1963600
• methyl 5-[1-(aminomethyl)-3,3-difluorocyclobutyl]-1-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C12H16F2N2O2/c1-16-8(10(17)18-2)3-4-9(16)11(7-15)5-12(13,14)6-11/h3-4H,5-7,15H2,1-2H3
• InChI Key： RREBMFHSTSQMNA-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2=CC=C(C(=O)OC)N2C)C1)F

Computed Properties

• Exact Mass: 258.11798408g/mol
• Monoisotopic Mass: 258.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 5-1-(aminomethyl)-3,3-difluorocyclobutyl-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 5-1-(Aminomethyl)-3,3-Difluorocyclobutyl-1-Methyl-1H-Pyrrole-2-Carboxylate (CAS No. 2228685-59-2)

The compound methyl 5-1-(aminomethyl)-3,3-difluorocyclobutyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228685-59-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclobutyl moiety and pyrrole-2-carboxylate backbone, make it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in contemporary research, addressing common queries and trends in the field.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of 3,3-difluorocyclobutyl in this molecule aligns with the growing trend of incorporating fluorinated groups into bioactive molecules. Researchers frequently search for "fluorinated cyclobutane derivatives" or "pyrrole carboxylate applications," highlighting the compound's relevance in modern medicinal chemistry. Its aminomethyl functionality further expands its utility as a building block for targeted drug delivery systems.

The synthesis of methyl 5-1-(aminomethyl)-3,3-difluorocyclobutyl-1-methyl-1H-pyrrole-2-carboxylate typically involves multi-step organic transformations, including cyclization and fluorination reactions. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are often explored to optimize yield and purity. These methods resonate with the increasing interest in "green chemistry approaches" and "sustainable synthesis"—topics frequently queried in academic and industrial databases.

From a pharmacological perspective, the compound's pyrrole core is a privileged scaffold in drug design, known for its interaction with biological targets like kinases and GPCRs. Its methyl ester group offers versatility for further derivatization, a feature highly sought after in "prodrug development" and "bioconjugation strategies." These keywords reflect current industry priorities, as evidenced by rising search volumes in scientific literature and patent filings.

In agrochemical applications, the difluorocyclobutyl segment contributes to improved pest resistance and environmental stability. Queries such as "novel agrochemical scaffolds" and "fluorine in crop protection" underscore the compound's potential in addressing global food security challenges. Its balanced lipophilicity, attributed to the fluorine atoms and carboxylate ester, makes it a candidate for optimizing physicochemical properties in formulation development.

Analytical characterization of CAS No. 2228685-59-2 employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are pivotal for ensuring compliance with regulatory standards—a recurring theme in searches for "analytical method validation" and "impurity profiling." The compound's stability under varying pH and temperature conditions is another area of investigation, aligning with the demand for "forced degradation studies" in preformulation research.

Future directions for this compound include exploration in biomaterials and catalysis, where its structural motifs could enable novel applications. The intersection of "heterocyclic chemistry" and "fluorine effects" remains a hot topic, as seen in conference proceedings and grant-funded projects. Collaborative efforts between academia and industry continue to unlock its potential, driven by the need for innovative solutions in healthcare and sustainability.